Cas no 62777-25-7 (L-2-Amino-5-phenyl-pentanoic acid)

• Product Name: L-2-Amino-5-phenyl-pentanoic acid
• CAS No: 62777-25-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD04117835
• CID: 57923
• PubChem ID: 2761813
• Update Time: 2025-06-11

L-2-Amino-5-phenyl-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-5-phenylpentanoic acid
• Fmoc-L-2-Amino-5-phenyl-pentanoic acid
• L-2-AMINO-5-PHENYL-PENTANOIC ACID
• L-2-AMINO-5-PHENYLPENTANOIC ACID,
• L-Nva(5-phenyl)-OH
• (S)-2-amino-4-phenylvaleric acid
• (S)-2-amino-5-phenyl-pentanoic acid
• 5-Phenylnorvaline
• AC1MC5T2
• PubChem18695
• SureCN5082998
• 62777-25-7
• H-Nva(5-Ph)-OH
• DTXSID90375931
• 5-phenyl-L-norvaline
• Q27464421
• AKOS016843794
• L-2-Amino-5-phenyl-pentanoic acid (H-L-Nva(Ph)-OH)
• AS-19758
• SCHEMBL5082998
• MFCD04117835
• H-Phe{#(CH2)2}-OH
• CHEMBL4071657
• L-2-Amino-5-phenylpentanoic acid
• CS-0156325
• XOQZTHUXZWQXOK-JTQLQIEISA-N
• A868365
• (2S)-2-amino-5-phenylpentanoic acid
• AC-9943
• 845-992-3
• L-2-Amino-5-phenyl-pentanoic acid

• MDL： MFCD04117835
• Inchi： 1S/C11H15NO2/c12-10(11(13)14)8-4-7-9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8,12H2,(H,13,14)/t10-/m0/s1
• InChI Key： XOQZTHUXZWQXOK-JTQLQIEISA-N
• SMILES： OC([C@H](CCCC1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on L-2-Amino-5-phenyl-pentanoic acid

Comprehensive Overview of L-2-Amino-5-phenyl-pentanoic acid (CAS No. 62777-25-7): Properties, Applications, and Research Insights

L-2-Amino-5-phenyl-pentanoic acid (CAS No. 62777-25-7), a specialized amino acid derivative, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as a phenylalanine analog, features a phenyl group attached to a pentanoic acid backbone, making it a valuable building block in peptide synthesis and drug development. Researchers frequently search for terms like "L-2-Amino-5-phenyl-pentanoic acid uses" or "CAS 62777-25-7 solubility", reflecting its relevance in modern science.

The compound’s chiral center at the second carbon atom (L-configuration) is critical for its biological activity, aligning with the growing demand for enantiomerically pure compounds in therapeutics. Recent studies highlight its potential in modulating neurotransmitter pathways, particularly in contexts like cognitive health supplements and metabolic engineering. Its molecular weight of 193.23 g/mol and melting point (typically >200°C) are frequently cited in technical datasheets, addressing common queries such as "62777-25-7 chemical properties".

In the realm of peptide chemistry, L-2-Amino-5-phenyl-pentanoic acid serves as a precursor for non-natural amino acids, enabling the design of bioactive peptides with enhanced stability. This aligns with trends in personalized medicine, where tailored peptide therapeutics are gaining traction. Notably, its lipophilicity (LogP ~1.5) makes it suitable for crossing cell membranes, a feature often explored in drug delivery systems research.

From a synthetic perspective, the compound’s carboxyl and amine functional groups allow versatile conjugation reactions, meeting industrial needs for custom synthesis. Laboratories frequently inquire about "62777-25-7 synthesis protocol" or "L-2-Amino-5-phenyl-pentanoic acid suppliers", underscoring its commercial demand. Analytical techniques like HPLC and NMR are essential for purity verification, as emphasized in peer-reviewed journals.

Environmental and safety profiles of CAS 62777-25-7 are also a focus, with data sheets confirming its compliance with REACH regulations. As sustainability gains prominence, researchers explore green chemistry approaches for its production, reducing reliance on hazardous reagents. This resonates with searches for "eco-friendly amino acid synthesis" and "biodegradable peptide precursors".

In conclusion, L-2-Amino-5-phenyl-pentanoic acid exemplifies the intersection of structural versatility and biomedical utility. Its role in advancing peptide-based therapeutics and material science ensures its enduring relevance, while ongoing studies address emerging questions about its mechanistic pathways and industrial scalability.